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Compound of Interest

Compound Name: Diayangambin

Cat. No.: B1211154 Get Quote

For researchers, scientists, and drug development professionals handling Diayangambin,

proper disposal is a critical component of laboratory safety and environmental responsibility.

While a specific Safety Data Sheet (SDS) for Diayangambin is not readily available, its

classification as a bioactive lignan with immunosuppressant properties necessitates cautious

handling and disposal in accordance with general laboratory chemical waste procedures.[1]

This guide provides essential, step-by-step information to ensure the safe and compliant

disposal of Diayangambin waste.

Summary of Known Diayangambin Properties
Limited quantitative data on the physical and chemical properties of Diayangambin is publicly

available. However, its known biological and chemical characteristics are summarized below.
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Property Description

Chemical Class Furofuran Lignan

Known Biological Activity Immunosuppressant, Anti-inflammatory[1]

Appearance Not specified in available literature

Solubility Not specified in available literature

Melting Point Not specified in available literature

Boiling Point Not specified in available literature

Toxicity

While considered safe for consumption in

kawakawa tea at certain doses, the toxicity of

pure Diayangambin has not been fully

characterized. As a bioactive compound, it

should be handled with care.

Step-by-Step Disposal Protocol for Diayangambin
The following protocol is based on standard practices for the disposal of research chemicals

and related lignan compounds.

Waste Identification and Segregation
Identify all waste streams containing Diayangambin. This includes pure compound,

contaminated labware (e.g., pipette tips, vials, gloves), and solutions.

Do not mix Diayangambin waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management guidelines.

Containment and Labeling
Solid Waste:

Collect all contaminated solid materials in a designated, leak-proof hazardous waste

container.

The container must be compatible with the waste and suitable for transportation.
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Liquid Waste:

Collect all aqueous and solvent-based solutions containing Diayangambin in a separate,

sealed, and clearly labeled hazardous waste container.

Ensure the container is made of a material compatible with the solvents used.

Labeling:

Clearly label all waste containers with the words "HAZARDOUS WASTE".

The label must also include the full chemical name, "Diayangambin," and the estimated

concentration and quantity.

Storage
Store the sealed hazardous waste containers in a designated and secure Satellite

Accumulation Area (SAA) or your laboratory's designated hazardous waste storage area.

Ensure the storage area is well-ventilated and away from general laboratory traffic.

Disposal Request and Pickup
Once the waste container is full or ready for disposal, follow your institution's procedures for

hazardous waste pickup.

This typically involves completing a hazardous material pickup request form, providing

details of the waste contents.

Dispose of the contents and container in accordance with all applicable local, regional,

national, and international regulations.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Diayangambin waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Diayangambin waste.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of Diayangambin, minimizing risks to personnel and the environment. Always consult

your institution's specific safety and waste management protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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